Cas no 2228794-60-1 (methyl 1-methyl-5-(3-oxobutyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-(3-oxobutyl)-1H-pyrazole-3-carboxylate
• CAS No: 2228794-60-1
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5757095
• PubChem ID: 165626000
• Update Time: 2023-11-15

methyl 1-methyl-5-(3-oxobutyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(3-oxobutyl)-1H-pyrazole-3-carboxylate
• EN300-1787988
• 2228794-60-1

• Inchi： 1S/C10H14N2O3/c1-7(13)4-5-8-6-9(10(14)15-3)11-12(8)2/h6H,4-5H2,1-3H3
• InChI Key： JZAVDAFADDMJGL-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.2Ų